Cas no 124612-15-3 (5-(trifluoromethyl)cyclohexane-1,3-dione)

5-(trifluoromethyl)cyclohexane-1,3-dione structure
124612-15-3 structure
Product name:5-(trifluoromethyl)cyclohexane-1,3-dione
CAS No:124612-15-3
MF:C7H7O2F3
MW:180.124
MDL:MFCD16616592
CID:2760506
PubChem ID:59226574

5-(trifluoromethyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 5-(trifluoromethyl)-
    • CS-0050739
    • SB15819
    • 5-(trifluoromethyl)-cyclohexane-1,3-dione
    • P11891
    • ZB0423
    • SY244815
    • MFCD16616592
    • 124612-15-3
    • SCHEMBL1711546
    • EN300-706090
    • 5-trifluoromethyl-1,3-cyclohexanedione
    • AKOS025211814
    • DTXSID60731303
    • DB-113538
    • AS-51090
    • DTXCID00682047
    • 5-(trifluoromethyl)cyclohexane-1,3-dione
    • MDL: MFCD16616592
    • Inchi: InChI=1S/C7H7F3O2/c8-7(9,10)4-1-5(11)3-6(12)2-4/h4H,1-3H2
    • InChI Key: RECFBOFLRZHLSU-UHFFFAOYSA-N
    • SMILES: FC(F)(F)C1CC(=O)CC(=O)C1

Computed Properties

  • Exact Mass: 180.03981395g/mol
  • Monoisotopic Mass: 180.03981395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1Ų
  • XLogP3: 1

5-(trifluoromethyl)cyclohexane-1,3-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3095-25G
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 97%
25g
¥ 24,961.00 2023-04-06
Enamine
EN300-706090-2.5g
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 95.0%
2.5g
$582.0 2025-03-12
Enamine
EN300-706090-10.0g
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 95.0%
10.0g
$2175.0 2025-03-12
Enamine
EN300-706090-0.05g
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 95.0%
0.05g
$64.0 2025-03-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3095-5G
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 97%
5g
¥ 6,270.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3095-100G
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 97%
100g
¥ 64,897.00 2023-04-06
eNovation Chemicals LLC
D588803-10g
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 97%
10g
$2345 2025-02-20
A2B Chem LLC
AA28912-250mg
5-(Trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 95%
250mg
$123.00 2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ3095-5g
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 97%
5g
¥6156.0 2024-04-25
eNovation Chemicals LLC
D588803-250mg
5-(trifluoromethyl)cyclohexane-1,3-dione
124612-15-3 97%
250mg
$155 2024-07-21

5-(trifluoromethyl)cyclohexane-1,3-dione Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:124612-15-3)5-(trifluoromethyl)cyclohexane-1,3-dione
Purity:99%
Quantity:100g
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